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Compound of Interest

Compound Name: 4-Nitrophenyl hexanoate

Cat. No.: B1222651 Get Quote

CAS Number: 956-75-2

This technical guide provides an in-depth overview of 4-Nitrophenyl hexanoate (4-NPH), a

valuable tool for researchers, scientists, and drug development professionals. This document

covers its chemical properties, supplier information, and detailed experimental protocols for its

primary application as a chromogenic substrate in enzymatic assays.

Core Properties and Specifications
4-Nitrophenyl hexanoate is an ester of 4-nitrophenol and hexanoic acid.[1] Its chemical

structure features a nitro group on the phenyl ring, which is key to its utility in colorimetric

assays.[1] The enzymatic hydrolysis of the ester bond releases 4-nitrophenol, a yellow-colored

product that can be quantified spectrophotometrically.[2]

Table 1: Physicochemical Properties of 4-Nitrophenyl Hexanoate
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Property Value Reference(s)

CAS Number 956-75-2 [3][4]

Molecular Formula C₁₂H₁₅NO₄ [3]

Molecular Weight 237.25 g/mol [3][5]

Appearance
Light yellow to brown clear

liquid or solid

Purity ≥95% [3]

Storage Temperature 2-8°C, sealed in dry conditions

IUPAC Name 4-nitrophenyl hexanoate

Synonyms

Hexanoic Acid 4-Nitrophenyl

Ester, p-Nitrophenyl

hexanoate, p-nitrophenyl

caproate

[3][4][5]

Supplier Information
4-Nitrophenyl hexanoate is commercially available from a variety of chemical suppliers.

Researchers can source this compound from the following reputable vendors:

Table 2: Selected Suppliers of 4-Nitrophenyl Hexanoate
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Supplier Product Number (Example) Purity

Sigma-Aldrich SY3H6E41592E 95%

ChemScene CS-W005825 ≥96%

Santa Cruz Biotechnology sc-214643 -

Tokyo Chemical Industry (TCI) H0484 >98.0% (GC)

Biosynth FN46812 -

Smolecule S603558 -

Oakwood Chemical 215550 -

Matrix Fine Chemicals MM956752N14 -

Note: Product numbers and available purities may vary. Please consult the respective

supplier's website for the most current information.

Applications in Research
The primary application of 4-Nitrophenyl hexanoate is as a chromogenic substrate for the

determination of esterase and lipase activity.[1][2] The enzymatic cleavage of the ester bond in

4-NPH results in the release of 4-nitrophenol, which, under alkaline conditions, forms the 4-

nitrophenolate ion, exhibiting a distinct yellow color with a maximum absorbance around 405-

410 nm.[2][6] The rate of this color change is directly proportional to the enzyme's activity.[2]

This assay is widely used for:

Enzyme kinetics studies: Determining Michaelis-Menten constants (Km and Vmax) for

lipases and esterases.[7]

High-throughput screening: Identifying and characterizing novel lipolytic enzymes.[8]

Inhibitor screening: Evaluating the efficacy of potential inhibitors of lipases and esterases for

drug development.[9]

Industrial applications: Assessing the activity of enzymes used in various industries, such as

food processing and biofuel production.[10]
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Experimental Protocols
Lipase/Esterase Activity Assay using 4-Nitrophenyl
Hexanoate
This protocol provides a detailed methodology for measuring the activity of lipases or esterases

using 4-NPH as a substrate.

Materials and Reagents:

4-Nitrophenyl hexanoate (Substrate)

Enzyme solution (e.g., purified lipase or cell lysate)

Assay Buffer: 50 mM Tris-HCl, pH 8.0 (or other suitable buffer depending on the enzyme's

optimal pH)

Solvent for substrate: Acetonitrile or isopropanol

96-well microplate

Microplate reader capable of measuring absorbance at 405 nm

4-Nitrophenol (for standard curve)

Procedure:

Preparation of Reagents:

Substrate Stock Solution (10 mM): Dissolve an appropriate amount of 4-Nitrophenyl
hexanoate in acetonitrile or isopropanol. This stock solution should be stored at -20°C

and protected from light.[6]

Assay Buffer: Prepare a 50 mM Tris-HCl buffer and adjust the pH to 8.0. The optimal pH

may vary depending on the specific enzyme being assayed.[2]

Enzyme Solution: Prepare a dilution of the enzyme in the assay buffer to a concentration

that results in a linear rate of reaction over the desired time course.
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4-Nitrophenol Standard Curve: Prepare a series of dilutions of 4-nitrophenol in the assay

buffer (e.g., 0, 20, 40, 60, 80, 100 µM) to generate a standard curve.

Assay Protocol (96-well plate format):

Add 180 µL of the assay buffer to each well of the microplate.

Add 10 µL of the enzyme solution to the sample wells. For the blank (control) wells, add 10

µL of the assay buffer.

Pre-incubate the plate at the desired assay temperature (e.g., 37°C) for 5 minutes.

Initiate the reaction by adding 10 µL of the 10 mM 4-Nitrophenyl hexanoate stock

solution to all wells.

Immediately start monitoring the increase in absorbance at 405 nm in a microplate reader

at regular intervals (e.g., every 30 or 60 seconds) for a total of 10-20 minutes.

Data Analysis:

Calculate the rate of the reaction (ΔAbs/min) from the linear portion of the absorbance

versus time plot for each sample.

Subtract the rate of the blank (non-enzymatic hydrolysis) from the sample rates.

Use the 4-nitrophenol standard curve to convert the rate of change in absorbance

(ΔAbs/min) to the rate of 4-nitrophenol production (µmol/min). The molar extinction

coefficient of 4-nitrophenol under these conditions is approximately 18,000 M⁻¹cm⁻¹.[2]

Enzyme activity is typically expressed in Units (U), where one unit is defined as the

amount of enzyme that catalyzes the formation of 1 µmol of product per minute under the

specified conditions.[2]

Visualizations
Enzymatic Hydrolysis of 4-Nitrophenyl Hexanoate
The following diagram illustrates the enzymatic reaction central to the lipase/esterase activity

assay.
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Reactants

Products

4-Nitrophenyl Hexanoate
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Water

4-Nitrophenol
(Colorless)

4-Nitrophenolate Ion
(Yellow, λmax ~405 nm)

Deprotonation

Hexanoic Acid OH- (Alkaline pH)

Click to download full resolution via product page

Caption: Enzymatic hydrolysis of 4-Nitrophenyl hexanoate by lipase/esterase.

Experimental Workflow for Lipase Activity Assay
The following diagram outlines the key steps in performing a lipase activity assay using 4-
Nitrophenyl hexanoate.
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1. Reagent Preparation

2. Assay Execution (96-well plate)

3. Data Analysis
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Caption: Experimental workflow for the 4-Nitrophenyl hexanoate lipase assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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